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Compound of Interest

Compound Name: 5-Methyl-3-heptanone oxime

Cat. No.: B11959529 Get Quote

This technical guide provides an in-depth analysis of the commercial landscape for 5-Methyl-3-
heptanone oxime (CAS No. 22457-23-4), a key chemical intermediate. Designed for

researchers, scientists, and professionals in drug development and fine chemical synthesis,

this document offers a comprehensive overview of reputable suppliers, product specifications,

and critical considerations for procurement.

Introduction: Understanding 5-Methyl-3-heptanone
Oxime
5-Methyl-3-heptanone oxime is an organic compound with the molecular formula C8H17NO.

[1][2] It is structurally an oxime derived from 5-methyl-3-heptanone. While it has established

applications, particularly in the fragrance industry under the trade name Stemone®, its utility as

a precursor and building block in complex organic synthesis makes supplier validation critical

for research and development purposes.[3] The compound's isomeric complexity—it

possesses an asymmetric carbon and a carbon-nitrogen double bond, leading to four possible

stereoisomers—means that the material supplied is typically a mixture.[3] For scientific

applications, understanding the purity and isomeric ratio of the procured material is paramount.

This guide aims to streamline the sourcing process by providing a curated list of established

commercial suppliers, along with the technical data necessary to make informed procurement

decisions.
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The procurement of specialized chemical reagents for research and development necessitates

a stringent evaluation of suppliers. Key factors include the availability of research-grade

quantities, comprehensive analytical documentation, and a reliable supply chain. The following

table summarizes the offerings from prominent international suppliers.
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Supplier
Product
Name(s)

CAS
Number

Molecular
Formula

Available
Quantities

Noteworthy
Details

Sigma-

Aldrich

(Merck)

5-METHYL-3-

HEPTANONE

OXIME

AldrichCPR

22457-23-4 C8H17NO e.g., 250MG

A leading

supplier for

research

chemicals,

offering high-

purity grades

suitable for

laboratory

use.[4]

Provides

extensive

technical

support and

documentatio

n.

Santa Cruz

Biotechnolog

y

Stemone 22457-23-4 C8H17NO Inquire

Specializes in

reagents for

biomedical

research; lists

the

compound for

"Research

Use Only".[2]

Alfa

Chemistry

5-Methyl-3-

heptanone

oxime

22457-23-4 C8H17NO Inquire

Categorizes

the product

under non-

ionic

surfactants

and notes its

use as a

perfume.

Vigon

International

Methyl-5 3-

Heptanone

22457-23-4 C8H17NO Inquire A supplier

focused on
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Oxime

(Stemone)

fragrance and

flavor

ingredients.

[5]

King-Pharm

5-METHYL-3-

HEPTANONE

OXIME

22457-23-4 C8H17NO Inquire

Positions

itself as a

manufacturer

with stock

ready to ship

for bulk

production or

scientific

research.[6]

ChemicalBull

Pvt. Ltd.

5-methyl-3-

heptanone

Oxime

22457-23-4 C8H17NO Inquire

An Indian

manufacturer

highlighting

applications

in organic

synthesis and

the

pharmaceutic

al industry.[7]

Givaudan Stemone® 22457-23-4 C8H17NO Bulk

A primary

manufacturer

of the trade

name product

Stemone®,

used

extensively in

perfumery for

its green,

leafy scent

profile.[3]
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For scientists and drug development professionals, the process of acquiring a chemical like 5-
Methyl-3-heptanone oxime involves more than a simple purchase. It is a critical step that can

impact experimental outcomes. The following workflow outlines a self-validating system for

procurement.
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Procurement Workflow for 5-Methyl-3-heptanone Oxime

Phase 1: Supplier Vetting

Phase 2: Quality Validation

Phase 3: Final Procurement

Identify Potential Suppliers
(e.g., Sigma-Aldrich, SCBT)

Request Technical Documents
(CoA, SDS, Purity Data)

Evaluate Supplier Specialization
(Research vs. Industrial Grade)

Procure Small Sample Quantity

Select best candidate

Internal Analytical Verification
(e.g., NMR, GC-MS)

Compare Results with
Supplier's CoA

Approve Supplier

If data matches

Purchase Required Quantity

Log Batch Number for Traceability

Click to download full resolution via product page

Caption: A three-phase workflow for sourcing and validating chemical reagents.
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Methodologies for Quality Verification
It is imperative for research applications that the identity and purity of the starting materials are

rigorously confirmed. The following protocols are standard methodologies for the verification of

5-Methyl-3-heptanone oxime.

Experimental Protocol 1: Gas Chromatography-Mass
Spectrometry (GC-MS)

Sample Preparation: Prepare a 1 mg/mL solution of 5-Methyl-3-heptanone oxime in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

Instrument Setup:

GC Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Inlet Temperature: 250°C.

Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Setup:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Analysis: Inject 1 µL of the sample. The resulting chromatogram will indicate the purity by the

relative area of the main peak, while the mass spectrum will confirm the molecular weight

(143.23 g/mol ) and fragmentation pattern consistent with the structure.

Experimental Protocol 2: Nuclear Magnetic Resonance
(NMR) Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a

deuterated solvent (e.g., CDCl3).
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¹H NMR Acquisition: Acquire a proton NMR spectrum. The chemical shifts, splitting patterns,

and integrations of the signals should be consistent with the protons in the 5-Methyl-3-
heptanone oxime structure. Key signals would include those for the ethyl, methyl, and butyl

groups, as well as the hydroxyl proton of the oxime.

¹³C NMR Acquisition: Acquire a carbon-13 NMR spectrum. The number of signals should

correspond to the eight unique carbon atoms in the molecule. The chemical shift of the C=N

carbon is a particularly diagnostic feature.

Conclusion and Recommendations
For researchers and drug development professionals, sourcing 5-Methyl-3-heptanone oxime
requires careful supplier selection focused on providers that cater to the scientific community.

Major distributors like Sigma-Aldrich are highly recommended for initial small-scale studies due

to their robust documentation and quality control. For larger quantities or process development,

manufacturers like King-Pharm or specialized suppliers identified through platforms like Echemi

may be more suitable, though in-house validation becomes even more critical.[6][8] The

compound's primary application in the fragrance industry means that material sold under the

trade name Stemone® may have different purity standards than what is required for

pharmaceutical or fine chemical synthesis.[3] Therefore, direct communication with suppliers to

obtain batch-specific data is a non-negotiable step in the procurement process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.scbt.com/p/stemone-22457-23-4
https://www.scentspiracy.com/fragrance-ingredients/p/stigemone-stemone
https://www.scentspiracy.com/fragrance-ingredients/p/stigemone-stemone
https://www.sigmaaldrich.com/HK/zh/product/aldrich/s388327
https://www.vigon.com/product/methyl-5-3-heptanone-oxime-stemone/
https://king-pharm.com/product/product?productname=heptanone-oxime&casno=22457-23-4
https://www.chemicalbull.com/products/5-methyl-3-heptanone-oxime
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6317218.htm
https://www.benchchem.com/product/b11959529#commercial-suppliers-of-5-methyl-3-heptanone-oxime
https://www.benchchem.com/product/b11959529#commercial-suppliers-of-5-methyl-3-heptanone-oxime
https://www.benchchem.com/product/b11959529#commercial-suppliers-of-5-methyl-3-heptanone-oxime
https://www.benchchem.com/product/b11959529#commercial-suppliers-of-5-methyl-3-heptanone-oxime
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11959529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11959529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

